Cas no 896819-78-6 ((2Z)-6-hydroxy-2-(pyridin-3-yl)methylidene-7-(pyrrolidin-1-yl)methyl-2,3-dihydro-1-benzofuran-3-one)

• Product Name: (2Z)-6-hydroxy-2-(pyridin-3-yl)methylidene-7-(pyrrolidin-1-yl)methyl-2,3-dihydro-1-benzofuran-3-one
• CAS No: 896819-78-6
• MF: C₁₉H₁₈N₂O₃
• MW: 322.357824802399
• CID: 5423779
• Update Time: 2025-05-25

(2Z)-6-hydroxy-2-(pyridin-3-yl)methylidene-7-(pyrrolidin-1-yl)methyl-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-3-oxo-2-(pyridin-3-ylmethylidene)-7-(pyrrolidin-1-ium-1-ylmethyl)-1-benzofuran-6-olate
• 3(2H)-Benzofuranone, 6-hydroxy-2-(3-pyridinylmethylene)-7-(1-pyrrolidinylmethyl)-
• (2Z)-6-hydroxy-2-(pyridin-3-yl)methylidene-7-(pyrrolidin-1-yl)methyl-2,3-dihydro-1-benzofuran-3-one

• Inchi： 1S/C19H18N2O3/c22-16-6-5-14-18(23)17(10-13-4-3-7-20-11-13)24-19(14)15(16)12-21-8-1-2-9-21/h3-7,10-11,22H,1-2,8-9,12H2
• InChI Key： XWRSIUBEAXBAHS-UHFFFAOYSA-N
• SMILES： O1C2=C(CN3CCCC3)C(O)=CC=C2C(=O)C1=CC1=CC=CN=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on (2Z)-6-hydroxy-2-(pyridin-3-yl)methylidene-7-(pyrrolidin-1-yl)methyl-2,3-dihydro-1-benzofuran-3-one

The Compound CAS No 896819-78-6: A Comprehensive Overview

The compound with CAS No 896819-78-6, named (2Z)-6-hydroxy-2-(pyridin-3-yl)methylidene-7-(pyrrolidin-1-yl)methyl-2,3-dihydro-1-benzofuran-3-one, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a benzofuran ring system, a pyridine moiety, and a pyrrolidine group. The benzofuran core is a fused bicyclic structure consisting of a benzene ring and a furan ring, while the pyridine group introduces aromaticity and potential hydrogen bonding capabilities. The pyrrolidine moiety adds a five-membered amine ring, contributing to the molecule's flexibility and potential for interactions with biological targets.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in *Journal of Medicinal Chemistry* has explored its role as a modulator of cellular signaling pathways, particularly in cancer biology. The molecule's ability to interact with key enzymes such as protein kinase inhibitors has been extensively studied, suggesting its potential as an anti-cancer agent. Additionally, its antioxidant properties have been investigated in the context of neurodegenerative diseases, where oxidative stress plays a significant role.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A notable approach reported in *Organic Letters* involves the use of cross-coupling reactions to assemble the benzofuran core. This method not only enhances the efficiency of the synthesis but also allows for greater control over the stereochemistry of the molecule. The introduction of the pyridine and pyrrolidine groups is achieved through carefully designed coupling reactions, ensuring the formation of the desired stereochemistry at the Z-position.

In terms of biological activity, this compound has demonstrated remarkable selectivity towards specific molecular targets. For example, studies conducted at the University of California have shown that it selectively inhibits cyclin-dependent kinases (CDKs) without affecting other kinases. This selectivity is crucial for minimizing off-target effects and enhancing therapeutic efficacy. Furthermore, its ability to penetrate cellular membranes efficiently has been attributed to its lipophilic nature, which is influenced by the presence of the pyrrolidine group.

Another area of interest lies in its application as a fluorescent probe for bioimaging applications. Researchers at Stanford University have utilized its inherent fluorescence properties to develop imaging agents for tracking cellular processes in real-time. The compound's ability to emit fluorescence upon interaction with specific biomolecules makes it a promising tool in diagnostic medicine.

Despite its potential, further research is required to fully understand its pharmacokinetics and toxicity profile. Preclinical studies are currently underway to evaluate its absorption, distribution, metabolism, and excretion (ADME) properties. These studies are critical for determining whether this compound can progress to clinical trials and ultimately become a viable therapeutic option.

In conclusion, CAS No 896819-78-6 represents a cutting-edge molecule with diverse applications in drug discovery and bioimaging. Its unique structure and promising biological activity make it a focal point for ongoing research efforts. As advancements in synthetic methods and biological testing continue to unfold, this compound holds immense potential for contributing to the development of novel therapeutics and diagnostic tools.